Bromotopsentin
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Overview
Description
Bromotopsentin is an aromatic ketone that is imidazole that is substituted at positions 2 and 5 by (6-hydroxy-1H-indol-3-yl)carbonyl and 6-bromo-1H-indol-3-yl groups respectively. Isolated from Mediterranean shallow-water sponges Topsentia genetrix, and from Caribbean deep-sea sponges of the Halichondriidae family, it has antitumour and antiviral properties. Toxic to fish. It has a role as an antiviral agent, an antineoplastic agent and a marine metabolite. It is a member of imidazoles, an indole alkaloid, a member of hydroxyindoles, a bromoindole and an aromatic ketone.
Scientific Research Applications
Antioxidant and Anticancer Activities
Bromotopsentin (BSM), a bisindole alkaloid isolated from marine sponge Spongosorites sp., has shown significant potential in scientific research, particularly in the fields of antioxidant and anticancer activities. Studies have revealed that BSM possesses strong antioxidant properties, exhibiting more potent free radical scavenging activity compared to L-ascorbic acid. Its total antioxidant capacity, measured through the Trolox equivalent antioxidant capacity (TEAC), also surpasses that of L-ascorbic acid, highlighting its potential as an antioxidant agent. In addition, BSM has demonstrated notable anticancer properties, specifically inhibiting the growth of human cervical carcinoma (HeLa) cells and human lung carcinoma (A549) cells with considerable efficacy. These findings underscore the therapeutic potential of BSM in treating oxidative stress-related conditions and certain types of cancer (You Song, 2009).
Properties
CAS No. |
112515-44-3 |
---|---|
Molecular Formula |
C20H13BrN4O2 |
Molecular Weight |
421.2 g/mol |
IUPAC Name |
[5-(6-bromo-1H-indol-3-yl)-1H-imidazol-2-yl]-(6-hydroxy-1H-indol-3-yl)methanone |
InChI |
InChI=1S/C20H13BrN4O2/c21-10-1-3-12-14(7-22-16(12)5-10)18-9-24-20(25-18)19(27)15-8-23-17-6-11(26)2-4-13(15)17/h1-9,22-23,26H,(H,24,25) |
InChI Key |
YHGQVXFIJGWOFP-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1O)NC=C2C(=O)C3=NC=C(N3)C4=CNC5=C4C=CC(=C5)Br |
Canonical SMILES |
C1=CC2=C(C=C1O)NC=C2C(=O)C3=NC=C(N3)C4=CNC5=C4C=CC(=C5)Br |
112515-44-3 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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